Cas no 1523333-48-3 (1,3-Pyrrolidinedicarboxylic acid, 2-methyl-, 1-(phenylmethyl) ester)

• Product Name: 1,3-Pyrrolidinedicarboxylic acid, 2-methyl-, 1-(phenylmethyl) ester
• CAS No: 1523333-48-3
• MF: C₁₄H₁₇NO₄
• MW: 263.289084196091
• CID: 5966237
• PubChem ID: 79364444
• Update Time: 2025-09-27

1,3-Pyrrolidinedicarboxylic acid, 2-methyl-, 1-(phenylmethyl) ester Chemical and Physical Properties

Names and Identifiers

• 1,3-Pyrrolidinedicarboxylic acid, 2-methyl-, 1-(phenylmethyl) ester
• AKOS017917821
• (2S,3R)-1-benzyloxycarbonyl-2-methyl-pyrrolidine-3-carboxylic acid
• CS-0291084
• SB74783
• 1-[(benzyloxy)carbonyl]-2-methylpyrrolidine-3-carboxylic acid
• EN300-6510764
• 1523333-48-3
• 1-((Benzyloxy)carbonyl)-2-methylpyrrolidine-3-carboxylic acid

• Inchi： 1S/C14H17NO4/c1-10-12(13(16)17)7-8-15(10)14(18)19-9-11-5-3-2-4-6-11/h2-6,10,12H,7-9H2,1H3,(H,16,17)
• InChI Key： PGHFTRWPBXZQGS-UHFFFAOYSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)CCC(C(O)=O)C1C

Computed Properties

• Exact Mass: 263.11575802g/mol
• Monoisotopic Mass: 263.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.251±0.06 g/cm3(Predicted)
• Boiling Point: 433.3±45.0 °C(Predicted)
• pka: 4.48±0.40(Predicted)

Additional information on 1,3-Pyrrolidinedicarboxylic acid, 2-methyl-, 1-(phenylmethyl) ester

1,3-Pyrrolidinedicarboxylic Acid, 2-Methyl-, 1-(Phenylmethyl) Ester: A Comprehensive Overview

The compound with CAS No. 1523333-48-3, commonly referred to as 1,3-pyrrolidinedicarboxylic acid, 2-methyl-, 1-(phenylmethyl) ester, is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of pyrrolidine derivatives, which have garnered considerable attention due to their versatile applications in drug design, polymer synthesis, and catalysis. The structure of this compound is characterized by a pyrrolidine ring with two carboxylic acid groups at positions 1 and 3, a methyl substituent at position 2, and an ester group attached to the phenylmethyl moiety at position 1.

Recent studies have highlighted the importance of pyrrolidine dicarboxylic acids in the development of biodegradable polymers. These polymers are increasingly being explored for use in biomedical applications such as drug delivery systems and tissue engineering scaffolds. The presence of the phenylmethyl ester group in this compound adds unique electronic and steric properties, making it a valuable building block for designing advanced materials with tailored functionalities.

One of the most notable advancements in this area is the use of pyrrolidine-based monomers in the synthesis of polyesters with enhanced mechanical properties. Researchers have demonstrated that incorporating 1-(phenylmethyl) ester groups into polymer backbones can significantly improve their thermal stability and biocompatibility. This has opened new avenues for their application in sustainable packaging materials and eco-friendly textiles.

The synthesis of 1,3-pyrrolidinedicarboxylic acid, 2-methyl-, 1-(phenylmethyl) ester typically involves multi-step organic reactions, including ring-opening polymerization and esterification processes. Recent innovations in catalytic methods have enabled more efficient and selective syntheses, reducing production costs while maintaining high purity levels. These improvements have made the compound more accessible for large-scale industrial applications.

In addition to its role in materials science, this compound has also been investigated for its potential in pharmaceuticals. The pyrrolidine ring structure is known to exhibit bioactivity due to its ability to interact with various biological targets. Studies have shown that derivatives of this compound may possess anti-inflammatory and antioxidant properties, making them promising candidates for drug development.

Another emerging application of this compound is in the field of catalysis. The phenylmethyl ester group can act as a directing agent in asymmetric catalysis, facilitating the formation of chiral centers in complex molecules. This has significant implications for the synthesis of enantiomerically pure pharmaceuticals and agrochemicals.

Looking ahead, the integration of computational chemistry tools with experimental techniques is expected to further enhance our understanding of this compound's properties. Molecular modeling studies are providing insights into its electronic structure and reactivity, paving the way for the design of next-generation materials with unprecedented performance.

In conclusion, 1,3-pyrrolidinedicarboxylic acid, 2-methyl-, 1-(phenylmethyl) ester (CAS No. 1523333-48-3) is a multifaceted compound with a wide range of applications across diverse industries. Its unique structural features and versatile reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new possibilities for this compound, its role in shaping future technologies is set to grow even further.